Cas no 1805289-78-4 (Methyl 2-(difluoromethyl)-4-fluoro-3-hydroxypyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-fluoro-3-hydroxypyridine-6-acetate
• CAS No: 1805289-78-4
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881715
• Update Time: 2025-08-03

Methyl 2-(difluoromethyl)-4-fluoro-3-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-fluoro-3-hydroxypyridine-6-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-6(14)3-4-2-5(10)8(15)7(13-4)9(11)12/h2,9,15H,3H2,1H3
• InChI Key： WHXIBBRIHOOKMO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(F)F)N=C(C=1)CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-(difluoromethyl)-4-fluoro-3-hydroxypyridine-6-acetate

Methyl 2-(difluoromethyl)-4-fluoro-3-hydroxypyridine-6-acetate (CAS No. 1805289-78-4)

Methyl 2-(difluoromethyl)-4-fluoro-3-hydroxypyridine-6-acetate, with the CAS number 1805289-78-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of both difluoromethyl and fluoro substituents, contribute to its unique chemical properties and make it a subject of intense research interest.

The difluoromethyl group is a key structural element in this molecule, known for its ability to enhance metabolic stability and binding affinity in drug candidates. This modification is particularly valuable in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The incorporation of the fluoro atom further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets. These features make Methyl 2-(difluoromethyl)-4-fluoro-3-hydroxypyridine-6-acetate a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in pyridine derivatives as pharmacological agents due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit potent effects on various disease-related targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The hydroxyl group at the 3-position of the pyridine ring in Methyl 2-(difluoromethyl)-4-fluoro-3-hydroxypyridine-6-acetate adds another layer of functional diversity, enabling further chemical modifications and derivatization to optimize its pharmacological properties.

The acetate moiety at the 6-position of the pyridine ring influences the solubility and bioavailability of the compound, making it an attractive scaffold for oral administration. This aspect is particularly important in pharmaceutical development, where drug-like properties such as solubility, permeability, and metabolic stability are critical factors determining a compound's efficacy and safety. The unique combination of structural features in Methyl 2-(difluoromethyl)-4-fluoro-3-hydroxypyridine-6-acetate positions it as a versatile building block for the synthesis of novel therapeutic agents.

The use of computational chemistry and molecular modeling techniques has been instrumental in understanding the interactions between Methyl 2-(difluoromethyl)-4-fluoro-3-hydroxypyridine-6-acetate and its biological targets. These methods have provided valuable insights into the binding modes and affinity profiles of the compound, guiding rational drug design efforts. Additionally, high-throughput screening (HTS) approaches have been employed to identify potential lead compounds derived from this scaffold, accelerating the discovery process.

In conclusion, Methyl 2-(difluoromethyl)-4-fluoro-3-hydroxypyridine-6-acetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like Methyl 2-(difluoromethyl strong>) -4-fluoro strong > -3-hydroxypyridine -6-acetate will play an increasingly important role in shaping the future of medicine.